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Compound of Interest

Compound Name: 2-(Difluoromethyl)-6-fluorophenol

Cat. No.: B13203903

Get Quote

CAS: 1240257-25-3 Formula: C₇H₅F₃O Class: Fluorinated Phenol / Bioisostere Intermediate[1]

Part 1: Executive Technical Summary
For the attention of: Medicinal Chemists, Process Safety Engineers, and HSE Officers.

This guide defines the operational envelope for 2-(Difluoromethyl)-6-fluorophenol, a
specialized intermediate often employed in drug discovery to introduce lipophilic hydrogen

bond donors.[1] Unlike standard phenols, the presence of the difluoromethyl (

) group at the ortho position, combined with a fluorine atom at the C6 position, significantly
alters the compound's lipophilicity and acidity.[1]

Critical Safety Axiom: While specific toxicological data for this exact CAS is sparse, Structure-

Activity Relationship (SAR) protocols mandate that it be handled as a High-Potency Corrosive.

[1] The lipophilic fluorine substituents facilitate rapid dermal absorption, potentially accelerating

systemic phenol toxicity compared to non-fluorinated analogues.

Part 2: Physicochemical & Hazard Profile[2]
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Data aggregated from structural analogues (2,6-difluorophenol and 2-trifluoromethylphenol)

where specific experimental values are absent.[1]

Property Value / Description Operational Implication

Physical State
Low-melting solid or liquid

(Ambient)

May liquefy during handling;

requires secondary

containment for both phases.

[1]

Molecular Weight 162.11 g/mol N/A

Acidity (pKa) ~7.5 – 8.2 (Predicted)

More acidic than phenol (pKa

10). High potential for chemical

burns.[2]

Lipophilicity
High (

)

Rapid skin penetration; gloves

must be selected for chemical

resistance, not just splash

protection.

Volatility Moderate

Vapors are likely

irritating/corrosive. Fume hood

mandatory.

GHS Hazard Classification (Derived)
Based on the conservative "Worst-Case" scenario for fluorophenols.[1]

H301/H302: Toxic/Harmful if swallowed.

H311/H312: Toxic/Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.

H335: May cause respiratory irritation.
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Part 3: Operational Safety Protocols (The Self-
Validating System)
To ensure Trustworthiness and Scientific Integrity, we utilize a "Self-Validating" workflow. This

means the safety of the protocol is verified during the procedure, not just assumed.

Engineering Controls & PPE
The Causality: Phenols anesthetize the skin (numbing effect), meaning a researcher may be

burned without feeling pain initially. The

group enhances lipid solubility, speeding up this process.

Primary Barrier: Chemical Fume Hood (Face velocity > 0.5 m/s).

Glove Protocol (Critical):

Inner Layer: Nitrile (4 mil) - for dexterity.[1]

Outer Layer:Laminate Film (e.g., Silver Shield) or thick Neoprene. Standard nitrile

degrades rapidly against fluorinated phenols.

Validation: Check outer gloves for discoloration or swelling every 30 minutes.

Respiratory: If working outside a hood (not recommended) or with aerosols, use a full-face

respirator with ABEK-P3 cartridges.[1]

Handling & Synthesis Workflow
Context: This compound is often synthesized via radical difluoromethylation or used as a

nucleophile in

reactions.

Step-by-Step Protocol:

Preparation: Pre-weigh reagents in a closed vessel. Prepare a "Quench Station" (see 3.3)

before opening the bottle.
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Transfer: Use positive displacement pipettes for liquids to prevent dripping. If solid, use anti-

static weighing boats, as fluorinated solids are prone to static charge.

Reaction Monitoring:

Validation: Do not rely solely on LCMS. Use TLC with a UV lamp. Phenols often streak;

adding a drop of acetic acid to the eluent sharpens the spot.[1]

Waste Management: Segregate as "Halogenated Organic - Highly Toxic." Do not mix with

strong oxidizers (e.g., nitric acid) as fluorophenols can form unstable intermediates.

Decontamination & Spill Management
The Mechanism: Water alone is insufficient for phenol decontamination due to its limited

solubility and the compound's affinity for skin lipids. PEG 300/400 (Polyethylene Glycol) acts as

a solvent sink, extracting the phenol from the skin.

Self-Validating Clean-Up:

Absorb liquid spills with Vermiculite or specific organic spill pads.

Wash the surface with a dilute surfactant/base solution.

Validation Test: Swipe the cleaned area with a generic pH strip or a paper soaked in dilute

(Ferric Chloride).

Result: If the paper turns purple/violet, phenolic residues remain. Repeat cleaning.[2]

Part 4: Emergency Response Logic
The following diagram illustrates the critical decision pathways for exposure response.
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EXPOSURE INCIDENT

Identify Exposure Type

SKIN CONTACT
(Silent Burn Risk) EYE CONTACT INHALATION

1. Drench with PEG 300/400
or Isopropanol (Immediate)

Primary Action

1. Flush water > 15 mins
(Hold eyelids open)

1. Move to Fresh Air

2. Rinse water > 15 mins

SEEK MEDICAL ATTENTION
(Bring SDS/Chemical Info)

2. Oxygen if breathing difficult

Click to download full resolution via product page

Caption: Critical response workflow emphasizing PEG decontamination for dermal exposure to

fluorinated phenols.

Part 5: Synthesis & Application Context[7][8][9]
Bioisosteric Utility
In drug design, the 2-(Difluoromethyl)-6-fluorophenol motif serves as a lipophilic bioisostere

for carboxylic acids or traditional phenols.[1] The
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group acts as a weak hydrogen bond donor, while the fluorine modulates metabolic stability
(blocking the C6 position from oxidation).[1]

Synthesis Safety (Radical Difluoromethylation)
A common route to access this motif involves the difluoromethylation of phenols.

Reagent: Sodium chlorodifluoroacetate (

) or similar difluorocarbene precursors.

Hazard: These reactions often require high temperatures (90-120°C) to generate the

carbene.[1]

Control: Ensure the reaction vessel is rated for pressure if running in a closed system, as

decarboxylation releases

.

Phenol Precursor

Reaction Zone
(100°C, CO2 Release)

Reagent:
Na-Chlorodifluoroacetate

Quench:
Cool -> Basic Wash

Vent CO2 first Waste:
Halogenated Stream

Click to download full resolution via product page

Caption: Simplified workflow for difluoromethylation, highlighting the CO2 off-gassing hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. afit.edu [afit.edu]

2. petrochemistry.eu [petrochemistry.eu]

3. 2,6-Difluorophenol 98 28177-48-2 [sigmaaldrich.com]
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(Difluoromethyl)-6-fluorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
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difluoromethyl-6-fluorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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